4-Methyl-3-phenylbenzene-1-sulfonyl chloride

• Molecular Formula: C13H11ClO2S
• Molecular Weight: 266.74 g/mol
• IUPAC Name: 4-methyl-3-phenylbenzenesulfonyl chloride
• InChI: InChI=1S/C13H11ClO2S/c1-10-7-8-12(17(14,15)16)9-13(10)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key: KBJZHBRDPGJMEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)Cl)C2=CC=CC=C2

Description

4-Methyl-3-phenylbenzene-1-sulfonyl chloride (CAS RN: 885950-93-6), also known as 4′-methylbiphenyl-3-sulfonyl chloride, is a sulfonyl chloride derivative featuring a biphenyl backbone. Its molecular formula is C₁₃H₁₁ClO₂S, with a molecular weight of 266.75 g/mol. The compound consists of a benzene ring substituted with a methyl group at the 4′ position and a sulfonyl chloride (-SO₂Cl) group at the 3 position of the adjacent phenyl ring (Fig. 1) . Sulfonyl chlorides are highly reactive intermediates in organic synthesis, commonly used to introduce sulfonate esters or sulfonamides in pharmaceuticals, agrochemicals, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

4-Methyl-3-phenylbenzene-1-sulfonyl chloride can be synthesized through several methods. One common method involves the reaction of 4-methyl-3-phenylbenzenesulfonic acid with thionyl chloride (SOCl2) under reflux conditions. The reaction typically proceeds as follows:

$$\text{4-Methyl-3-phenylbenzenesulfonic acid} + \text{SOCl}_2 \rightarrow \text{4-Methyl-3-phenylbenzene-1-sulfonyl chloride} + \text{SO}_2 + \text{HCl}$$4-Methyl-3-phenylbenzenesulfonic acid+SOCl2​→4-Methyl-3-phenylbenzene-1-sulfonyl chloride+SO2​+HCl

Industrial Production Methods

In industrial settings, the production of 4-methyl-3-phenylbenzene-1-sulfonyl chloride may involve the use of more efficient and scalable processes. These methods often include the use of automated reactors and optimized reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-Methyl-3-phenylbenzene-1-sulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the sulfonyl chloride group is replaced by other nucleophiles.

Reduction Reactions: The compound can be reduced to form corresponding sulfonamides.

Oxidation Reactions: It can undergo oxidation to form sulfonic acids.

Common Reagents and Conditions

Nucleophilic Substitution: Common nucleophiles include amines, alcohols, and thiols. The reactions are typically carried out in the presence of a base such as pyridine or triethylamine.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are employed.

Major Products

Sulfonamides: Formed from nucleophilic substitution with amines.

Sulfonic Acids: Resulting from oxidation reactions.

Scientific Research Applications

4-Methyl-3-phenylbenzene-1-sulfonyl chloride has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the preparation of sulfonamides and other sulfonyl derivatives.

Biology: The compound is used in the modification of biomolecules, such as proteins and peptides, to study their structure and function.

Medicine: It serves as an intermediate in the synthesis of pharmaceutical compounds, including drugs with sulfonamide functional groups.

Industry: The compound is used in the production of dyes, agrochemicals, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 4-methyl-3-phenylbenzene-1-sulfonyl chloride involves the reactivity of the sulfonyl chloride group. This group is highly electrophilic and can react with nucleophiles to form sulfonamide or sulfonate ester bonds. The molecular targets and pathways involved depend on the specific application and the nature of the nucleophile.

Comparison with Similar Compounds

Comparison with Similar Compounds

Sulfonyl chlorides with structural variations in substituents exhibit distinct physicochemical properties and reactivity profiles. Below is a comparative analysis of 4-methyl-3-phenylbenzene-1-sulfonyl chloride and its analogs:

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	CAS RN	Key Features
4-Methyl-3-phenylbenzene-1-sulfonyl chloride	C₁₃H₁₁ClO₂S	266.75	3-phenyl, 4-methyl	885950-93-6	Bulky biphenyl structure; moderate reactivity due to steric hindrance
4-Formyl-3-methylbenzene-1-sulfonyl chloride	C₈H₇ClO₃S	218.67	3-methyl, 4-formyl	165987142	Electron-withdrawing formyl group enhances electrophilicity of SO₂Cl
3-Chloro-4-(methylsulfanyl)benzene-1-sulfonyl chloride	C₇H₆Cl₂O₂S₂	257.16	3-chloro, 4-methylsulfanyl	1539719-37-3	Thioether substituent introduces sulfur-based reactivity
4-Fluoro-3-methanesulfonylbenzene-1-sulfonyl chloride	C₇H₆ClFO₄S₂	278.59	3-methanesulfonyl, 4-fluoro	25139895	Strong electron-withdrawing groups (SO₂CH₃, F) increase acidity and reaction rates
4-[(2-Chlorophenyl)methoxy]-3-methylbenzene-1-sulfonyl chloride	C₁₄H₁₂Cl₂O₃S	330.97	3-methyl, 4-(2-chlorobenzyloxy)	N/A	Bulky alkoxy group reduces solubility in polar solvents

Key Findings

Reactivity Trends :

• Electron-withdrawing substituents (e.g., -SO₂CH₃ in CID 25139895) significantly enhance the electrophilicity of the sulfonyl chloride group, accelerating nucleophilic substitution reactions .
• Steric hindrance from bulky groups (e.g., biphenyl in the target compound) slows reactivity compared to smaller analogs like 4-formyl-3-methylbenzene-1-sulfonyl chloride .

Physical Properties: The biphenyl structure of the target compound contributes to a higher molecular weight (266.75 g/mol) and lower solubility in aqueous media compared to monosubstituted derivatives . Halogenated analogs (e.g., 3-chloro-4-(methylsulfanyl)benzene-1-sulfonyl chloride) exhibit higher densities and melting points due to stronger intermolecular forces .

Applications :

• Pharmaceutical Intermediates : Sulfonyl chlorides with formyl or methanesulfonyl groups (e.g., CID 165987142) are used in synthesizing sulfonamide drugs .
• Agrochemicals : Compounds like 3-chloro-4-(methylsulfanyl)benzene-1-sulfonyl chloride serve as precursors in pesticide formulations, leveraging sulfur’s role in bioactive molecules .
• Materials Science : Ionic liquids (e.g., imidazolium salts) have been explored as solvents for sulfonyl chloride reactions, improving catalyst recovery and reaction efficiency .

Biological Activity

4-Methyl-3-phenylbenzene-1-sulfonyl chloride, also known as 4-methylbiphenyl-4-sulfonyl chloride , is a sulfonyl chloride compound that has garnered attention in medicinal chemistry for its diverse biological activities. This article reviews the compound's biological properties, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 4-methyl-3-phenylbenzene-1-sulfonyl chloride is $C_{13}H_{11}ClO_2S$. The compound features a biphenyl structure with a sulfonyl chloride functional group, which enhances its reactivity and potential for forming various derivatives.

The biological activity of 4-methyl-3-phenylbenzene-1-sulfonyl chloride is primarily attributed to its ability to interact with specific molecular targets, including enzymes and receptors. The sulfonyl chloride group can participate in nucleophilic substitution reactions, making it a versatile building block for synthesizing biologically active compounds.

Biological Activities

Research has demonstrated that 4-methyl-3-phenylbenzene-1-sulfonyl chloride exhibits several notable biological activities:

1. Antibacterial Activity
Recent studies have shown that derivatives synthesized from this compound possess significant antibacterial properties. For instance, Schiff base complexes derived from 4-methyl-3-phenylbenzene-1-sulfonyl chloride were evaluated for their antibacterial effects against various bacterial strains, showing promising results .

2. Antifungal Activity
The compound has also been investigated for its antifungal properties. It demonstrated moderate activity against several fungal strains, likely due to the inhibition of key enzymes involved in fungal metabolism .

3. Anti-inflammatory and Analgesic Properties
Some derivatives of this compound have exhibited anti-inflammatory and analgesic effects in preclinical models. These findings suggest potential applications in treating inflammatory diseases .

Case Studies

Several case studies highlight the biological efficacy of 4-methyl-3-phenylbenzene-1-sulfonyl chloride and its derivatives:

Case Study 1: Antibacterial Evaluation
In a study evaluating the antibacterial activity of Schiff base complexes derived from this compound, five different complexes were synthesized and tested against standard bacterial strains. The results indicated that some complexes displayed significant inhibition zones, suggesting their potential as antibacterial agents.

Complex	Bacterial Strain	Inhibition Zone (mm)
PV1	E. coli	15
PV2	S. aureus	18
PV3	P. aeruginosa	12
PV4	K. pneumoniae	16
PV5	B. subtilis	14

Case Study 2: Antifungal Activity
A separate investigation focused on the antifungal properties of the compound revealed that it inhibited the growth of Candida albicans with an IC50 value of approximately 30 µg/mL, indicating moderate antifungal activity .

Comparative Analysis

When compared to structurally similar compounds, such as other sulfonyl chlorides, 4-methyl-3-phenylbenzene-1-sulfonyl chloride shows enhanced biological activity due to its unique structural features.

Compound	Biological Activity	Remarks
4-Methyl-3-phenylbenzene-1-sulfonyl chloride	Antibacterial; antifungal	High reactivity due to sulfonyl chloride group
Other sulfonyl chlorides	Variable	Often less potent against microbial strains